Cas no 868676-29-3 (3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide
• CAS No: 868676-29-3
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 5960752
• PubChem ID: 7189667
• Update Time: 2025-06-14

3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide
• Propanamide, N-(2-cyanophenyl)-3-(phenylsulfonyl)-
• HMS1654L18
• F1821-0288
• SR-01000016028-1
• AKOS024611692
• SR-01000016028
• N-(2-cyanophenyl)-3-(phenylsulfonyl)propanamide
• 868676-29-3

• Inchi： 1S/C16H14N2O3S/c17-12-13-6-4-5-9-15(13)18-16(19)10-11-22(20,21)14-7-2-1-3-8-14/h1-9H,10-11H2,(H,18,19)
• InChI Key： GWQUPZFVPKFHGF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C#N)(=O)CCS(C1=CC=CC=C1)(=O)=O

Computed Properties

• Exact Mass: 314.07251349g/mol
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 629.8±55.0 °C(Predicted)
• pka: 12.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide

Recent Advances in the Study of 3-(Benzenesulfonyl)-N-(2-cyanophenyl)propanamide (CAS: 868676-29-3)

The compound 3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide (CAS: 868676-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and cyano functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymatic pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to selectively target and modulate the activity of certain kinases involved in inflammatory and oncogenic processes. The study employed a combination of molecular docking simulations and in vitro assays to demonstrate the compound's high binding affinity and inhibitory potency.

In addition to its therapeutic potential, the synthetic accessibility of 3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide has been a focal point of recent investigations. A study in Organic & Biomolecular Chemistry (2023) reported an optimized, high-yield synthesis route that minimizes by-products and enhances scalability. This advancement is particularly relevant for industrial applications, where cost-effective and efficient production methods are critical.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Findings from these studies, published in Drug Metabolism and Disposition (2023), indicate that 3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide exhibits favorable absorption and distribution profiles, with moderate hepatic clearance. These properties suggest its potential as a viable candidate for further development in drug discovery pipelines.

Despite these promising results, challenges remain in fully understanding the compound's long-term safety and off-target effects. Ongoing research aims to address these gaps through comprehensive toxicological assessments and in vivo studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In summary, 3-(benzenesulfonyl)-N-(2-cyanophenyl)propanamide (CAS: 868676-29-3) represents a compelling area of research with significant implications for drug development. Its dual role as a therapeutic agent and a synthetic intermediate underscores its versatility and potential impact on the field. Future studies will likely focus on expanding its applications and refining its pharmacological properties to meet the demands of modern medicine.